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Compound of Interest

Compound Name: insta-gel

CAS No.: 11139-93-8

Cat. No.: B1173381

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Insta-Gel Plus, a versatile

liquid scintillation cocktail, in environmental monitoring studies. Insta-Gel Plus is a

multipurpose cocktail suitable for a wide range of aqueous and non-aqueous samples. Its high

sample holding capacity and ability to form a gel make it particularly effective for analyzing

water samples with suspended solids and for soil sample analysis.

Key Features of Insta-Gel Plus:
Versatility: Suitable for both aqueous and non-aqueous samples.

High Sample Capacity: Can hold up to 50% water, allowing for the analysis of large volume

samples.[1]

Gel Formation: Forms a stable gel with aqueous samples, ideal for suspending solids and

preventing sedimentation during counting.[1][2]
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Broad Compatibility: Can be used to count various sample types including salt solutions and

suspended powders.[1]

Data Presentation
Table 1: Performance Characteristics of Insta-Gel Plus
for Common Radionuclides in Aqueous Samples

Parameter ³H (Tritium) ¹⁴C (Carbon-14)

Counting Efficiency

(Unquenched)
~28% ~95%

Background Count Rate (cpm) 15-25 20-30

Figure of Merit (FOM) ~4,000 ~300,000

Maximum Sample Load

(Water)
50% 50%

Note:Data is compiled from studies using standard liquid scintillation counters.[3][4]

Performance may vary based on instrumentation, vial type, and sample matrix.

Table 2: Sample Compatibility and Performance of Insta-
Gel Plus with Various Environmental Matrices
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Sample Matrix
Maximum Sample
Load

Observations
Key Performance
Aspects

Deionized Water 50%
Forms a clear, stable

gel at higher loads.

High counting

efficiency for ³H and

¹⁴C.

River Water 40-50%

May exhibit some

quenching due to

impurities. Filtration is

recommended.

Good sample holding

capacity.

Sea Water 30-40%

Increased quenching

due to high salt

content. Distillation

may be necessary for

low-level counting.

Gel formation helps to

maintain homogeneity.

Soil (Aqueous Extract) 20-30%

Color quenching can

be significant. Sample

digestion and

decolorization are

often required.

The gel phase is

effective for

suspending fine soil

particles that pass

through filtration.

Suspended Solids Variable

Excellent for direct

counting of

suspended particles.

Gel matrix prevents

settling of solids,

ensuring consistent

counting geometry.[1]

[2]

Experimental Protocols
Protocol 1: Determination of Tritium (³H) in Water
Samples
This protocol is adapted from established methods for the analysis of tritium in water using a

liquid scintillation cocktail.[5]

1. Materials:
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Insta-Gel Plus scintillation cocktail

20 mL low-potassium borosilicate glass or high-density polyethylene scintillation vials

Pipettes

Water sample (e.g., groundwater, surface water)

Tritium standard for calibration

Background sample (tritium-free water)

Liquid Scintillation Analyzer

2. Sample Preparation:

If the water sample contains significant particulate matter, filter it through a 0.45 µm filter to

remove suspended solids.

For samples with high salt content (e.g., seawater) or other interfering substances, distillation

is recommended to obtain a purified water sample.[5][6][7]

If color quenching is anticipated, the sample can be decolorized by adding a few drops of

30% hydrogen peroxide and gently heating.

3. Vial Preparation and Counting:

Pipette 10 mL of the water sample (or prepared distillate) into a 20 mL scintillation vial.

Add 10 mL of Insta-Gel Plus to the vial.

Cap the vial tightly and shake vigorously until a uniform, stable gel is formed.

Prepare a background sample by substituting the sample with 10 mL of tritium-free water.

Prepare a standard by using a known activity of a certified tritium standard in 10 mL of

tritium-free water.

Wipe the outside of the vials to remove any contaminants.
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Place the vials in the liquid scintillation analyzer, allow for dark adaptation and temperature

equilibration as recommended by the instrument manufacturer (typically at least one hour).

Count the samples, background, and standard for a sufficient time to achieve the desired

statistical precision.

4. Data Analysis:

Subtract the background count rate from the sample and standard count rates.

Calculate the counting efficiency (E) using the standard sample: E = (Net cpm of standard) /

(dpm of standard)

Calculate the tritium activity in the sample: Activity (Bq/L) = (Net cpm of sample) / (E *

Sample Volume (L) * 60)

Protocol 2: Analysis of Gross Beta Activity in Soil
Samples
This protocol provides a general framework for the analysis of radionuclides in soil. The gel-

forming nature of Insta-Gel Plus is particularly advantageous for creating a stable suspension

of fine soil particles for counting.

1. Materials:

Insta-Gel Plus scintillation cocktail

20 mL low-potassium borosilicate glass scintillation vials

Drying oven

Mortar and pestle or grinder

Sieves

Muffle furnace

Beakers and volumetric flasks
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Strong mineral acids (e.g., nitric acid, hydrochloric acid)

Hot plate

Centrifuge or filtration apparatus

Liquid Scintillation Analyzer

2. Sample Preparation:

Drying: Dry the soil sample in an oven at 105°C to a constant weight to determine the dry

mass.

Homogenization: Grind the dried soil sample using a mortar and pestle or a mechanical

grinder and pass it through a sieve (e.g., 2 mm) to obtain a fine, homogeneous powder.

Ashing (for organic soils): For soils with high organic content, ash a known weight of the

dried soil in a muffle furnace at 450-550°C for several hours to remove organic matter.

Acid Digestion/Leaching:

Weigh a precise amount of the dried or ashed soil (e.g., 1-5 grams) into a beaker.

Add a mixture of concentrated nitric acid and hydrochloric acid (aqua regia) or other

appropriate strong acids.

Gently heat the mixture on a hot plate in a fume hood to digest the soil matrix and bring

the radionuclides into solution. This step may need to be repeated until the soil is fully

digested.

Allow the solution to cool and then filter or centrifuge to remove the insoluble residue.

Carefully transfer the supernatant (the liquid containing the dissolved radionuclides) to a

volumetric flask and bring it to a known volume with deionized water.

3. Vial Preparation and Counting:

Pipette a known volume of the acidic soil extract (e.g., 1-5 mL) into a 20 mL scintillation vial.
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Carefully neutralize the acidic extract with a suitable base if necessary, as high acidity can

affect the cocktail performance.

Add Insta-Gel Plus to the vial to a total volume of 20 mL, ensuring a sample-to-cocktail ratio

that forms a stable gel.

Cap the vial tightly and shake vigorously to ensure thorough mixing and gel formation. The

gel will help to suspend any remaining fine particles.

Prepare a background sample using the same acid and neutralization reagents mixed with

Insta-Gel Plus.

Prepare a standard using a certified beta-emitting radionuclide standard in a similar acidic

matrix.

Place the vials in the liquid scintillation analyzer, allow for dark adaptation and temperature

equilibration.

Count the samples for a sufficient time to achieve the desired statistical precision.

4. Data Analysis:

Subtract the background count rate from the sample and standard count rates.

Calculate the counting efficiency using the standard sample.

Calculate the activity in the soil sample, taking into account the initial mass of the soil, the

volume of the extract, and the volume of the aliquot taken for counting. The result is typically

expressed in Bq/kg.
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Click to download full resolution via product page

Caption: Workflow for Water Sample Analysis using Insta-Gel Plus.
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Caption: Workflow for Soil Sample Analysis using Insta-Gel Plus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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